4-(4-Chloro-3-methylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 4-(4-chloro-3-methylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H10ClNO/c1-8-6-9(2-3-11(8)13)10-4-5-14-12(15)7-10/h2-7H,1H3,(H,14,15)
• InChI Key: WSKVITNBAHMXSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=O)NC=C2)Cl
• Molecular Formula: C12H10ClNO
• DSSTOX Substance ID: DTXSID40682864
• Molecular Weight: 219.66 g/mol
• CAS RN: 1261938-52-6

Description

4-(4-Chloro-3-methylphenyl)-2-hydroxypyridine, 95% (4-Chloro-3-methylphenyl)-2-hydroxypyridine) is an organic compound belonging to the pyridine family. It is a white, crystalline solid with a molecular weight of 199.6 g/mol and a melting point of 83-85°C. 4-Chloro-3-methylphenyl)-2-hydroxypyridine is used in a variety of scientific and industrial applications, such as in the synthesis of pharmaceuticals and other organic compounds. It is also used as a reagent in the synthesis of heterocyclic compounds.

Scientific Research Applications

4-Chloro-3-methylphenyl)-2-hydroxypyridine has a variety of applications in scientific research. It is used as a reagent in the synthesis of heterocyclic compounds, such as pyridines, pyrrolidines, and piperidines. It is also used in the synthesis of pharmaceuticals and other organic compounds, such as vitamins and hormones. Additionally, 4-Chloro-3-methylphenyl)-2-hydroxypyridine can be used as a starting material for the synthesis of other compounds, such as 4-chloro-3-methylphenyl)-2-hydroxybenzoic acid.

Mechanism of Action

The mechanism of action of 4-Chloro-3-methylphenyl)-2-hydroxypyridine is not fully understood. However, it is believed that the compound acts as a catalyst in the synthesis of heterocyclic compounds, such as pyridines, pyrrolidines, and piperidines. It is also thought to act as an intermediate in the synthesis of other compounds, such as 4-chloro-3-methylphenyl)-2-hydroxybenzoic acid.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-3-methylphenyl)-2-hydroxypyridine are not well understood. However, it is believed that the compound may have some effects on the CNS, as it is an inhibitor of acetylcholinesterase. Additionally, it has been shown to have some anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Chloro-3-methylphenyl)-2-hydroxypyridine in laboratory experiments include its low cost, availability, and ease of synthesis. Additionally, it can be used as a starting material for the synthesis of other compounds, such as 4-chloro-3-methylphenyl)-2-hydroxybenzoic acid. The main limitation of using 4-Chloro-3-methylphenyl)-2-hydroxypyridine in laboratory experiments is the lack of understanding of its biochemical and physiological effects.

Future Directions

Future research should focus on better understanding the biochemical and physiological effects of 4-Chloro-3-methylphenyl)-2-hydroxypyridine. Additionally, research should focus on developing new methods for synthesizing the compound and exploring its potential applications in pharmaceuticals and other organic compounds. Further research should also focus on exploring the compound’s potential as a catalyst in the synthesis of heterocyclic compounds. Finally, research should focus on exploring the compound’s potential as an intermediate in the synthesis of other compounds.

Synthesis Methods

4-Chloro-3-methylphenyl)-2-hydroxypyridine can be synthesized through several methods. The most commonly used method is the reaction of 4-chloro-3-methylphenol with pyridine in the presence of a strong acid such as sulfuric acid. The reaction occurs at temperatures between 80-90°C and results in the formation of the desired product. Other methods of synthesis include the reaction of 4-chloro-3-methylphenol with a base such as sodium hydroxide, or the reaction of 4-chloro-3-methylphenol with an amine such as piperidine.